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Compound of Interest

Compound Name: 1-Propoxy-2-propanol

Cat. No.: B075130

An In-depth Technical Guide to 1-Propoxy-2-
propanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Propoxy-2-propanol, a member of the propylene glycol ether family, is a colorless liquid with
a mild, characteristic odor.[1] It is widely recognized for its excellent solvency characteristics,
enabling it to dissolve a broad range of substances.[2] This property, combined with its
miscibility with water and many organic solvents, makes it a versatile component in numerous
industrial and commercial applications.[1] This guide provides a comprehensive overview of 1-
Propoxy-2-propanol, focusing on its chemical and physical properties, synthesis, metabolic
pathways, and safety information, tailored for a scientific audience.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Propoxy-2-propanol is presented in the
table below. This data is essential for understanding its behavior in various experimental and
industrial settings.
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Property Value Reference
Molecular Formula C6H1402 [3]
Molecular Weight 118.17 g/mol [4]
CAS Number 1569-01-3 [5]
Appearance Colorless liquid [1]
Boiling Point 149.4 °C [1]
Melting Point -70 °C [1]
Density 0.88 g/cm3 at 25 °C [1]
Flash Point 48 °C (closed cup) [4]
Vapor Pressure 1.7 mmHg [4]
Water Solubility Miscible [4]
log Pow (Octanol-Water

Partition Coefficient) 0621 s
Refractive Index 1.4130 at 20 °C [3]

Synthesis of 1-Propoxy-2-propanol

The industrial synthesis of 1-Propoxy-2-propanol typically involves the reaction of propylene
oxide with n-propanol. This reaction is catalyzed by a base, leading to the ring-opening of the
propylene oxide and the formation of the ether linkage.
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Synthesis of 1-Propoxy-2-propanol
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A simplified diagram illustrating the synthesis of 1-Propoxy-2-propanol.

Experimental Protocols

While specific, detailed experimental protocols for the synthesis and analysis of 1-Propoxy-2-
propanol are often proprietary, the following outlines a general laboratory-scale procedure for
its synthesis and a common analytical method for purity assessment.

Synthesis from Propylene Oxide and n-Propanol

Objective: To synthesize 1-Propoxy-2-propanol via the base-catalyzed reaction of propylene
oxide and n-propanol.

Materials:

Propylene oxide

n-Propanol

Sodium hydroxide (catalyst)

Anhydrous magnesium sulfate (drying agent)

Reaction flask with a reflux condenser and dropping funnel
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Heating mantle

Distillation apparatus

Procedure:

A solution of sodium hydroxide in n-propanol is prepared in the reaction flask.

The solution is heated to a specified temperature (e.g., 80-100°C).

Propylene oxide is added dropwise to the heated solution from the dropping funnel. The
reaction is exothermic and the addition rate should be controlled to maintain the reaction
temperature.

After the addition is complete, the reaction mixture is refluxed for several hours to ensure
complete reaction.

The mixture is then cooled, and the catalyst is neutralized with an acid.

The resulting salt is removed by filtration.

The excess n-propanol is removed by distillation.

The crude product is washed with water and dried over anhydrous magnesium sulfate.

The final product, 1-Propoxy-2-propanol, is purified by fractional distillation.

Purity Assessment by Gas Chromatography (GC)

Objective: To determine the purity of a 1-Propoxy-2-propanol sample.

Instrumentation:

Gas chromatograph with a Flame lonization Detector (FID)

Capillary column suitable for polar compounds (e.g., a wax-type column)

Typical GC Conditions:
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e Column: DB-WAX (or equivalent), 30 m x 0.25 mm ID, 0.25 pm film thickness
e Oven Temperature Program:
o Initial temperature: 60°C, hold for 2 minutes
o Ramp: 10°C/min to 200°C
o Hold at 200°C for 5 minutes
e Injector Temperature: 220°C
o Detector Temperature: 250°C
o Carrier Gas: Helium, at a constant flow rate (e.g., 1 mL/min)
« Injection Volume: 1 pL (split injection, e.g., 50:1 split ratio)
Procedure:

o Adilute solution of the 1-Propoxy-2-propanol sample is prepared in a suitable solvent (e.g.,
methanol or dichloromethane).

e The prepared sample is injected into the GC.

e The resulting chromatogram is analyzed to identify the peak corresponding to 1-Propoxy-2-
propanol and any impurity peaks.

e The purity is calculated based on the relative peak areas.

Metabolism and Toxicological Profile

For professionals in drug development, understanding the metabolic fate and toxicity of
excipients and solvents is of paramount importance. Propylene glycol ethers, including 1-
Propoxy-2-propanol, are known to be metabolized in the body.

The primary metabolic pathway for the B-isomer of propylene glycol ethers involves oxidation of
the primary alcohol group.[6] This process is mediated by alcohol dehydrogenase and
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aldehyde dehydrogenase, leading to the formation of an alkoxy propionic acid metabolite.[6]
Minor metabolic routes may include metabolism to propylene glycol via cytochrome P450
enzymes and subsequent conjugation reactions to form glucuronide and sulfate conjugates.[6]

Metabolic Pathway of Propylene Glycol Ethers (B-isomer)

Gropylene Glycol Ether (B-isomerD

Major Pathway Minor Pathway Minor Pathway

Alcohol Dehydrogenase < >
Aldehyde Dehydrogenase [ ]

Click to download full resolution via product page

Propylene Glycol

A diagram of the major and minor metabolic pathways for B-isomer propylene glycol ethers.

A summary of key toxicological data is provided below.

Toxicity Metric Species Value Reference
Acute Oral LD50 Rat 2.83-4.92 g/kg [1]
Acute Dermal LD50 Rabbit > 2,000 mg/kg [1]

e _ Moderate to severe
Eye Irritation Rabbit o [1]
irritant

o ) Mild to moderate
Skin Irritation Rabbit [1]

irritant
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Applications

The unique properties of 1-Propoxy-2-propanol lend it to a variety of applications, including:
e Solvent: It is a powerful solvent for paints, coatings, inks, and resins.[2]

o Cleaning Agents: Its ability to dissolve greases and oils makes it an effective component in
industrial and household cleaners.[2]

o Chemical Intermediate: It serves as a precursor in the synthesis of other chemical
compounds.[7]

o Pharmaceutical Formulations: Due to its low toxicity, it has potential applications as a solvent
or co-solvent in topical and other pharmaceutical formulations.[7]

Conclusion

1-Propoxy-2-propanol is a versatile and industrially significant solvent with a well-
characterized physicochemical profile. Its favorable safety and handling properties make it a
suitable replacement for more toxic solvents in a variety of applications. For researchers and
professionals in drug development, a thorough understanding of its properties, synthesis, and
metabolic pathways is crucial for its effective and safe utilization in experimental and
formulation work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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